Cas no 862664-39-9 ([4-(5-chloro-2-methylphenyl)piperazin-1-yl]-(4-methylphenyl)methanone)

• Product Name: [4-(5-chloro-2-methylphenyl)piperazin-1-yl]-(4-methylphenyl)methanone
• CAS No: 862664-39-9
• MF: C₁₉H₂₁ClN₂O
• MW: 328.835843801498
• MDL: MFCD02662331
• CID: 5226395
• Update Time: 2025-10-28

[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-(4-methylphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• [4-(5-chloro-2-methylphenyl)piperazin-1-yl]-(4-methylphenyl)methanone

• MDL： MFCD02662331
• Inchi： 1S/C19H21ClN2O/c1-14-3-6-16(7-4-14)19(23)22-11-9-21(10-12-22)18-13-17(20)8-5-15(18)2/h3-8,13H,9-12H2,1-2H3
• InChI Key： DIKDARHWZIEAKX-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=CC(Cl)=CC=C2C)CC1)(C1=CC=C(C)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on [4-(5-chloro-2-methylphenyl)piperazin-1-yl]-(4-methylphenyl)methanone

Comprehensive Overview of [4-(5-chloro-2-methylphenyl)piperazin-1-yl]-(4-methylphenyl)methanone (CAS No. 862664-39-9)

[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-(4-methylphenyl)methanone (CAS No. 862664-39-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique piperazine and methanone functional groups, is widely studied for its potential applications in medicinal chemistry and drug development. Researchers and industry professionals frequently search for this compound due to its structural complexity and relevance in designing novel therapeutic agents.

The molecular structure of [4-(5-chloro-2-methylphenyl)piperazin-1-yl]-(4-methylphenyl)methanone features a chloro-methylphenyl moiety attached to a piperazine ring, which is further linked to a methylphenyl methanone group. This arrangement contributes to its distinct physicochemical properties, including solubility, stability, and reactivity. The presence of the chloro substituent enhances its electronic properties, making it a valuable intermediate in synthetic chemistry. Scientists often explore its potential as a pharmacophore in drug discovery, particularly in targeting central nervous system (CNS) disorders.

One of the key reasons CAS No. 862664-39-9 is trending in scientific discussions is its relevance to neuropharmacology. The piperazine scaffold is a common feature in many CNS-active drugs, and modifications to its structure, such as those seen in this compound, can lead to significant biological activity. Researchers are particularly interested in its potential interactions with dopamine and serotonin receptors, which are critical in treating conditions like anxiety, depression, and schizophrenia. This aligns with current AI-driven drug discovery trends, where computational models predict the efficacy of such compounds before lab synthesis.

In addition to its pharmaceutical applications, [4-(5-chloro-2-methylphenyl)piperazin-1-yl]-(4-methylphenyl)methanone is also explored in material science. Its aromatic and heterocyclic components make it a candidate for developing advanced polymers or coatings with specific electronic or thermal properties. The compound's stability under various conditions is a subject of ongoing research, particularly in optimizing its synthesis for large-scale production. This aspect is crucial for industries looking to incorporate such molecules into high-performance materials.

The synthesis of CAS No. 862664-39-9 typically involves multi-step organic reactions, including N-alkylation and carbonyl group formation. Recent advancements in green chemistry have prompted researchers to explore eco-friendly synthetic routes, reducing the use of hazardous reagents. This aligns with the growing demand for sustainable chemical processes, a hot topic in both academic and industrial circles. Optimizing the yield and purity of this compound remains a priority for chemists worldwide.

From a commercial perspective, [4-(5-chloro-2-methylphenyl)piperazin-1-yl]-(4-methylphenyl)methanone is supplied by several specialty chemical manufacturers. Its pricing and availability fluctuate based on demand from pharmaceutical and research sectors. Companies often list this compound under categories like building blocks or intermediates, catering to clients in drug discovery and development. The rise of online chemical marketplaces has made it easier for researchers to source this compound, further driving its popularity.

Safety and handling of CAS No. 862664-39-9 are also critical considerations. While not classified as a hazardous material, standard laboratory precautions, such as the use of gloves and goggles, are recommended when handling this compound. Proper storage conditions, including protection from moisture and light, ensure its long-term stability. These details are frequently searched by laboratory technicians and synthetic chemists working with this molecule.

Looking ahead, the future of [4-(5-chloro-2-methylphenyl)piperazin-1-yl]-(4-methylphenyl)methanone appears promising, with ongoing studies exploring its full potential. Its versatility in both pharmaceutical and material science applications makes it a compound of enduring interest. As AI and machine learning continue to revolutionize chemical research, the demand for such specialized intermediates is expected to grow, solidifying its place in the scientific community.